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Compound of Interest

Compound Name: Felypressin Acetate

Cat. No.: B15604378 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Felypressin Acetate's selectivity for the

vasopressin receptor subtypes V1a, V1b, and V2. Felypressin, a synthetic nonapeptide

analogue of vasopressin, is primarily utilized as a vasoconstrictor in dental anesthesia.[1][2][3]

[4] Its therapeutic efficacy and safety profile are intrinsically linked to its selectivity for the V1a

receptor over other vasopressin and related receptors. The actions of endogenous vasopressin

are mediated by three G protein-coupled receptor (GPCR) subtypes (V1a, V1b, V2), which are

distinguished by their location, function, and signal transduction mechanisms.[5]

Overview of Vasopressin Receptor Subtypes
The distinct physiological effects of vasopressin and its analogues are determined by their

affinity for specific receptor subtypes.
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Receptor Subtype Primary Locations Key Functions
Primary Signaling
Pathway

V1a

Vascular smooth

muscle, platelets,

hepatocytes,

myometrium[5]

Vasoconstriction,

platelet aggregation,

glycogenolysis,

uterine contraction[5]

Gq/11 →

Phospholipase C

(PLC) → IP₃ & DAG

→ ↑ Intracellular

Ca²⁺[6][7][8][9]

V1b (V3)
Anterior pituitary

gland[5][10]

ACTH, prolactin, and

endorphin release[5]

[10]

Gq/11 →

Phospholipase C

(PLC) → IP₃ & DAG

→ ↑ Intracellular

Ca²⁺[9][10]

V2

Kidney collecting duct,

vascular

endothelium[5][10]

Antidiuresis (water

reabsorption via AQP-

2 insertion)[5][11]

Gs → Adenylyl

Cyclase → ↑ cAMP →

PKA Activation[5][11]

[12][13]

Comparative Receptor Binding and Functional
Potency
Felypressin's primary pharmacological action is potent vasoconstriction, which is mediated by

its agonist activity at V1a receptors.[4][14] While comprehensive binding affinity data (Ki) for

Felypressin across all three receptor subtypes is not readily available in a single comparative

study, its functional profile indicates high selectivity for the V1a receptor, with significantly less

antidiuretic (V2-mediated) action.[4]

The table below includes data for Arginine Vasopressin (AVP), the primary endogenous ligand,

and Lysine Vasopressin (LVP), a close structural and functional analogue of Felypressin, to

provide a quantitative comparison.[1] Other selective agents are included to illustrate the

spectrum of receptor selectivity.
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Compound
Target
Receptor

Potency Metric Value (nM)
Selectivity
Profile

Arginine

Vasopressin

(AVP)

hV1a Ki 1.8[1]
Non-selective

Agonist[15]

hV2 Ki ~0.85[15]

Felypressin V1a -
Potent Agonist[2]

[4][14][16]

V1a-selective

Agonist

Lysine

Vasopressin

(LVP)

hV1a Ki 3.5[1]
V1a-selective

Agonist

(Surrogate for

Felypressin)
hV1a EC₅₀ (Ca²⁺) 0.93[1]

Desmopressin hV1a Ki 62.4[15]
V2-selective

Agonist[15]

hV2 Ki

65.9 (Note: Other

studies show

higher V2

affinity)[15]

Terlipressin hV1a Ki ~1100[15]

V1a-selective

Agonist

(Prodrug)[15][17]

hV2 Ki ~6900[15]

Relcovaptan

(SR-49059)
hV1a Ki 1.3 ± 0.2[15]

V1a-selective

Antagonist[15]

Note: Ki and EC₅₀ values can vary between studies based on assay conditions and cell

systems used.[15]

Signaling Pathways
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The selectivity of Felypressin for the V1a receptor results in the activation of a distinct

intracellular signaling cascade compared to V2 receptor activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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